Methyl 4-(2-(((5-(furan-2-carbonyl)thiophen-2-yl)methyl)amino)-2-oxoacetamido)benzoate

• IUPAC Name: methyl 4-[[2-[[5-(furan-2-carbonyl)thiophen-2-yl]methylamino]-2-oxoacetyl]amino]benzoate
• InChI: InChI=1S/C20H16N2O6S/c1-27-20(26)12-4-6-13(7-5-12)22-19(25)18(24)21-11-14-8-9-16(29-14)17(23)15-3-2-10-28-15/h2-10H,11H2,1H3,(H,21,24)(H,22,25)
• InChI Key: RFLAOXQMAHWRJG-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CO3
• Molecular Formula: C20H16N2O6S
• Molecular Weight: 412.4 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a furan ring, a thiophene ring, an amide group, and a benzoate group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or materials science.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms in the molecule and the types of bonds between them.

Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For example, the amide group could participate in condensation reactions, while the furan and thiophene rings could undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined experimentally. These properties could influence how the compound is handled, stored, and used.

Scientific Research Applications

Antitumor Properties

• Methyl 4-(2-(((5-(furan-2-carbonyl)thiophen-2-yl)methyl)amino)-2-oxoacetamido)benzoate has been investigated for its potential antitumor activity. Researchers have explored its effects on cancer cells, aiming to identify mechanisms that could inhibit tumor growth or induce apoptosis. .

Anti-Inflammatory Activity

• The compound’s structure suggests possible anti-inflammatory properties. Scientists have examined its impact on inflammatory pathways, cytokine production, and immune responses. .

Antibacterial and Antifungal Effects

• Derivatives of 1,3,4-oxadiazole, such as this compound, have shown promise as bactericides and fungicides. Researchers have explored their activity against various bacterial and fungal strains. .

Chemotherapeutic Potential

• The 1,2,3-triazole nucleus, present in this compound, has been associated with diverse pharmacological activities. Researchers have studied its potential as a chemotherapeutic agent, especially in combination with other drugs. .

Drug Delivery Systems

• Methyl 4-(2-(((5-(furan-2-carbonyl)thiophen-2-yl)methyl)amino)-2-oxoacetamido)benzoate’s unique structure makes it an attractive candidate for drug delivery systems. .

Materials Science and Organic Synthesis

• Beyond biological applications, researchers have investigated the compound’s role in materials science. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were used as a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. This could involve testing the compound for toxicity, flammability, and environmental impact.

Future Directions

The future research directions for this compound could include exploring its potential applications, optimizing its synthesis process, and investigating its mechanism of action.